Cas no 2137806-16-5 ([5-(Cyclopropylmethyl)-2-(difluoromethyl)furan-3-yl]methanamine)

[5-(Cyclopropylmethyl)-2-(difluoromethyl)furan-3-yl]methanamine is a specialized furan-based amine compound featuring a cyclopropylmethyl substitution at the 5-position and a difluoromethyl group at the 2-position of the furan ring. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and agrochemical research. The presence of the difluoromethyl group enhances metabolic stability and bioavailability, while the cyclopropylmethyl moiety contributes to conformational rigidity, potentially improving target selectivity. The primary amine functionality offers versatility for further derivatization, enabling the synthesis of amides, sulfonamides, or imines. This compound is particularly useful in the development of bioactive molecules, where its balanced lipophilicity and structural features may optimize pharmacokinetic profiles. Its furan core provides a heterocyclic scaffold for interactions with biological targets.
[5-(Cyclopropylmethyl)-2-(difluoromethyl)furan-3-yl]methanamine structure
2137806-16-5 structure
Product Name:[5-(Cyclopropylmethyl)-2-(difluoromethyl)furan-3-yl]methanamine
CAS No:2137806-16-5
MF:C10H13F2NO
MW:201.213129758835
CID:6477982
PubChem ID:165607999
Update Time:2025-07-02

[5-(Cyclopropylmethyl)-2-(difluoromethyl)furan-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

    • EN300-705208
    • 2137806-16-5
    • [5-(cyclopropylmethyl)-2-(difluoromethyl)furan-3-yl]methanamine
    • [5-(Cyclopropylmethyl)-2-(difluoromethyl)furan-3-yl]methanamine
    • Inchi: 1S/C10H13F2NO/c11-10(12)9-7(5-13)4-8(14-9)3-6-1-2-6/h4,6,10H,1-3,5,13H2
    • InChI Key: ALPGZWCQBQLUAJ-UHFFFAOYSA-N
    • SMILES: FC(C1=C(CN)C=C(CC2CC2)O1)F

Computed Properties

  • Exact Mass: 201.09652036g/mol
  • Monoisotopic Mass: 201.09652036g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 39.2Ų

[5-(Cyclopropylmethyl)-2-(difluoromethyl)furan-3-yl]methanamine Pricemore >>

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Additional information on [5-(Cyclopropylmethyl)-2-(difluoromethyl)furan-3-yl]methanamine

Exploring the Potential of [5-(Cyclopropylmethyl)-2-(difluoromethyl)furan-3-yl]methanamine (CAS No. 2137806-16-5) in Modern Research

The compound [5-(Cyclopropylmethyl)-2-(difluoromethyl)furan-3-yl]methanamine, identified by its CAS No. 2137806-16-5, has garnered significant attention in the scientific community due to its unique structural properties and potential applications. This furanyl methanamine derivative features a cyclopropylmethyl group and a difluoromethyl substitution, which contribute to its distinct chemical behavior. Researchers are particularly interested in its role as a building block for pharmaceutical and agrochemical development, aligning with the growing demand for novel small-molecule therapeutics and sustainable crop protection agents.

In recent years, the search for bioactive furan derivatives has intensified, driven by their versatility in drug discovery. The presence of a difluoromethyl group in this compound enhances its metabolic stability, a critical factor in medicinal chemistry optimization. This aligns with trending topics such as fluorine in drug design, a frequently searched term in AI-driven literature reviews. Additionally, the cyclopropyl moiety is known to influence lipophilicity and conformational rigidity, making it a hotspot for structure-activity relationship (SAR) studies.

From a synthetic perspective, CAS No. 2137806-16-5 exemplifies advancements in heterocyclic chemistry. Its furan core, functionalized with an amine group, offers multiple sites for derivatization, catering to the rising interest in fragment-based drug discovery (FBDD). Laboratories focusing on high-throughput screening (HTS) often prioritize such scaffolds due to their compatibility with click chemistry and other modular synthesis techniques. This resonates with the industry's shift toward green chemistry and atom-efficient reactions, frequently queried in scientific databases.

The compound's potential extends to material science, where its fluorinated furan structure could contribute to the development of advanced polymers or liquid crystals. With increasing searches for fluorinated organic materials, this application aligns with both academic and industrial research trends. Furthermore, its amine functionality makes it a candidate for covalent organic frameworks (COFs), a topic gaining traction in nanotechnology forums.

Despite its promise, challenges such as scalable synthesis and regioselective modifications of [5-(Cyclopropylmethyl)-2-(difluoromethyl)furan-3-yl]methanamine remain areas of active investigation. Researchers are leveraging computational chemistry tools (e.g., DFT calculations) to predict reactivity, addressing common queries like "how to optimize furan derivatives" in AI-assisted research platforms. Collaborative efforts between academia and pharmaceutical companies are expected to unlock further applications, reinforcing the compound's relevance in cutting-edge R&D.

In summary, CAS No. 2137806-16-5 represents a compelling case study in the intersection of fluorine chemistry, heterocyclic synthesis, and applied research. Its multifaceted utility underscores the importance of structural diversification in addressing contemporary scientific challenges, making it a recurring subject in peer-reviewed journals and patent filings. As interest in tailored molecular architectures grows, this compound is poised to remain a focal point in innovation-driven chemistry.

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